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Compound of Interest

Compound Name: 3,6-Dibromonaphthalene-2,7-diol

Cat. No.: B1351170

Essential Safety and Handling Guide for 3,6-
Dibromonaphthalene-2,7-diol

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like 3,6-Dibromonaphthalene-2,7-diol are paramount for
laboratory safety and environmental responsibility. This guide provides immediate, essential
safety protocols, operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

3,6-Dibromonaphthalene-2,7-diol is a chemical that requires careful handling due to its
potential health hazards. The compound is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1] To mitigate these risks, the following personal
protective equipment is mandatory when handling this compound.
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PPE Category Required Equipment Specifications

Must be tested and approved
Eye/Face Protection Safety goggles or face shield under government standards
such as EN 166.

Nitrile gloves are a suitable

Hand Protection Chemical-resistant gloves )
option.
NIOSH/MSHA or European Use in well-ventilated areas. A
Respiratory Protection Standard EN 149 approved local exhaust system is
respirator recommended.
Body Protection Laboratory coat To prevent skin contact.

Operational Handling Protocol

Adherence to a strict operational protocol is crucial to ensure safety during the handling of 3,6-
Dibromonaphthalene-2,7-diol.

» Engineering Controls: All handling of solid 3,6-Dibromonaphthalene-2,7-diol should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
minimize inhalation of dust particles.

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the chemical and before breaks.

o Safe Handling:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not breathe dust.

o Use appropriate tools (e.g., spatulas) for transferring the solid to prevent contamination
and dispersal.

» Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place with
an inert atmosphere.[1] Keep it away from strong oxidizing agents to prevent dangerous
reactions.[2]
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Caption: Experimental workflow for handling 3,6-Dibromonaphthalene-2,7-diol.
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Disposal Plan

Proper disposal of 3,6-Dibromonaphthalene-2,7-diol and its contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Type Collection Procedure Container Labeling

Collect all solid waste,

including contaminated gloves, ]
] o ) "Hazardous Brominated
Solid Waste weighing paper, and pipette )
o _ Aromatic Waste"
tips, in a designated, sealed

container.

If the compound is in solution,

collect it in a sealed, properly _
"Hazardous Brominated
o labeled hazardous waste , _
Liquid Waste ) Aromatic Waste in [Solvent
container. Do not pour down
i ) Name]"
the drain. The solvent will also

dictate the waste stream.

Step-by-Step Disposal Protocol

e Segregation: Segregate waste contaminated with 3,6-Dibromonaphthalene-2,7-diol from
other laboratory waste.

o Collection: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

o Labeling: Ensure all waste containers are accurately labeled with the full chemical name and
associated hazards.

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste.

o Documentation: Complete all required paperwork for hazardous waste disposal as per
institutional and regulatory guidelines.
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Caption: Logical relationship for the disposal of 3,6-Dibromonaphthalene-2,7-diol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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